Cas no 60467-84-7 (methyl 2-amino-1,8-naphthyridine-3-carboxylate)

• Product Name: methyl 2-amino-1,8-naphthyridine-3-carboxylate
• CAS No: 60467-84-7
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD24629578
• CID: 497533
• PubChem ID: 12333605
• Update Time: 2026-04-29

methyl 2-amino-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxylic acid, 2-amino-, methyl ester
• methyl 2-amino-1,8-naphthyridine-3-carboxylate

• MDL： MFCD24629578

Computed Properties

• Exact Mass: 203.06957

Experimental Properties

• PSA: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on methyl 2-amino-1,8-naphthyridine-3-carboxylate

Methyl 2-amino-1,8-naphthyridine-3-carboxylate (CAS No 60467-84-7): A Comprehensive Overview

Methyl 2-amino-1,8-naphthyridine-3-carboxylate, identified by its Chemical Abstracts Service (CAS) number 60467-84-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound belongs to the naphthyridine class, which is known for its broad spectrum of biological activities and utility in various therapeutic contexts.

The molecular structure of methyl 2-amino-1,8-naphthyridine-3-carboxylate consists of a fused ring system comprising two pyridine rings connected by a carbon atom. This arrangement imparts remarkable stability and reactivity, making it a versatile scaffold for synthesizing pharmacologically active agents. The presence of an amino group at the 2-position and a carboxylate ester at the 3-position further enhances its chemical functionality, enabling diverse modifications and derivations that can fine-tune its biological properties.

In recent years, there has been a surge in research focusing on naphthyridine derivatives due to their demonstrated efficacy in addressing various diseases. Specifically, studies have highlighted the potential of compounds like methyl 2-amino-1,8-naphthyridine-3-carboxylate in modulating enzyme activities and interacting with biological targets. For instance, researchers have explored its role in inhibiting kinases and other enzymes implicated in cancer progression. The compound's ability to bind tightly to these targets suggests its promise as a lead compound for developing novel anticancer therapies.

Moreover, the< strong>2-amino group in the molecule serves as a critical site for further functionalization. This group can be utilized to attach various pharmacophores or to engage in hydrogen bonding interactions with biological receptors. Such modifications can enhance the compound's solubility, bioavailability, and overall pharmacokinetic profile. Recent advances in medicinal chemistry have demonstrated strategies for optimizing these interactions, leading to more potent and selective drug candidates.

The< strong>carboxylate ester functionality at the 3-position of the naphthyridine core also contributes significantly to the compound's chemical diversity. This moiety can undergo various transformations, such as hydrolysis or transesterification, allowing for the synthesis of different analogs with tailored properties. These transformations are particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for identifying optimal candidates.

One of the most compelling aspects of methyl 2-amino-1,8-naphthyridine-3-carboxylate is its potential in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural framework suggests that it could interact with bacterial enzymes, offering possibilities for developing novel antibiotics to combat resistant strains.

The synthesis of methyl 2-amino-1,8-naphthyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly effective in constructing the complex naphthyridine core with high efficiency.

In conclusion, methyl 2-amino-1,8-naphthyridine-3-carboxylate (CAS No 60467-84-7) represents a promising compound with significant therapeutic potential. Its unique structural features and versatile reactivity make it an invaluable scaffold for drug discovery efforts. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals addressing a wide range of diseases.